Cas no 1690609-65-4 (3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid
• CAS No: 1690609-65-4
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 5962631
• PubChem ID: 83823868
• Update Time: 2025-06-09

3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid
• 1690609-65-4
• EN300-1967821

• Inchi： 1S/C11H12ClFO2/c1-11(2,10(14)15)6-7-3-4-8(12)9(13)5-7/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： ZWMMMBDGHXAKHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid

Introduction to 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic Acid (CAS No. 1690609-65-4)

3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1690609-65-4, features a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the branched alkyl side chain, contributes to its distinct chemical properties and reactivity.

The molecular formula of this compound is C₁₂H₁₃ClF₁O₂, which highlights its composition and the types of atoms it contains. The chloro and fluoro groups are particularly important as they can influence the compound's interactions with biological targets, making it a promising candidate for drug development. The 2,2-dimethylpropanoic acid moiety provides a rigid structure that can enhance the stability and binding affinity of the compound in biological systems.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine and chlorine atoms due to their ability to modulate metabolic pathways and improve drug efficacy. Research has shown that compounds containing these substituents often exhibit enhanced bioavailability and reduced degradation rates, making them ideal for therapeutic applications. The 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid structure aligns well with these criteria, suggesting its potential utility in the design of new drugs.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic compounds that have shown promise in treating various diseases, including cancer and inflammatory disorders. The fluoro group, in particular, is known for its ability to enhance binding interactions with enzymes and receptors, which can lead to more potent and selective drug candidates.

The synthesis of 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid involves several key steps that require precise control over reaction conditions. Typically, it is prepared through a multi-step process that begins with the functionalization of a benzene ring followed by the introduction of chloro and fluoro substituents. The final step often involves the addition of the 2,2-dimethylpropanoic acid side chain, which requires careful optimization to ensure high yield and purity.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing this compound. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms into aromatic rings with high selectivity. These methods not only improve the efficiency of synthesis but also reduce waste, making them more environmentally friendly.

The biological activity of 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid has been extensively studied in recent years. Initial research has suggested that it may have potent inhibitory effects on certain enzymes involved in disease pathways. For example, studies have indicated that derivatives of this compound could be effective in blocking the activity of kinases, which are often overactive in cancer cells. Additionally, its ability to interact with specific receptors may make it useful in treating neurological disorders.

In vitro experiments have shown that 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid exhibits promising properties as an anti-inflammatory agent. By modulating inflammatory pathways, this compound could potentially reduce symptoms associated with conditions such as rheumatoid arthritis and Crohn's disease. The presence of both chloro and fluoro groups appears to enhance its ability to interact with inflammatory mediators, leading to more pronounced effects.

The pharmacokinetic profile of this compound is also an area of active investigation. Studies have examined how quickly it is absorbed into the bloodstream and how long it remains active within the body. These studies are crucial for determining optimal dosing regimens and understanding potential side effects. Preliminary data suggest that 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid has a reasonable half-life, allowing for once or twice daily administration.

The future prospects for 3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid are bright given its versatile structure and potential applications. Researchers are exploring ways to modify its molecular framework to improve its therapeutic efficacy while minimizing side effects. Additionally, computational methods are being used to predict how different structural changes will affect its biological activity, which can guide experimental design more efficiently.

In conclusion,3-(4-chloro-3-fluorophenyl)-2,2-dimethylpropanoic acid (CAS No. 1690609-65-4) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure makes it a valuable intermediate for synthesizing novel drugs targeting various diseases. With ongoing research focused on optimizing its synthesis and exploring new therapeutic applications,this compound holds great promise for improving human health.